2-Nitrososulfanylacetic acid

• CAS No.: 58024-22-9
• Molecular Formula: C2H3NO3S
• Molecular Weight: 121.12 g/mol
• IUPAC Name: 2-nitrososulfanylacetic acid
• InChI: InChI=1S/C2H3NO3S/c4-2(5)1-7-3-6/h1H2,(H,4,5)
• InChI Key: GWLFFJKFPZWJKP-UHFFFAOYSA-N
• Canonical SMILES: C(C(=O)O)SN=O

Description

2-Nitrososulfanylacetic acid is an organic compound characterized by the presence of a nitroso group (-NO) attached to a sulfanylacetic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-nitrososulfanylacetic acid typically involves the nitrosation of sulfanylacetic acid. This can be achieved by reacting sulfanylacetic acid with nitrosating agents such as sodium nitrite in the presence of an acid like hydrochloric acid. The reaction conditions often require careful control of temperature and pH to ensure the selective formation of the nitroso compound.

Industrial Production Methods: Industrial production of 2-nitrososulfanylacetic acid may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography may be employed to obtain high-purity 2-nitrososulfanylacetic acid.

Chemical Reactions Analysis

Cycloaddition Reactions

The nitroso group enables [4+2] cycloadditions with dienes, forming six-membered heterocycles. For example:

$$\text{2 Nitrososulfanylacetic acid}+\text{1 3 Butadiene}\rightarrow \text{1 2 Oxazine Derivative}$$

This reaction proceeds via a concerted mechanism, where the nitroso group acts as a dienophile. The sulfanyl group may stabilize transition states through electron-donating effects.

Nitroso-Enol Tautomerism

Under acidic or photolytic conditions, the compound undergoes tautomerism to form a nitroso-enol intermediate, which can further rearrange into quinone methides or spirocyclic compounds :

$$\text{R S N O}\leftrightarrow \text{R N O S}\rightarrow \text{Quinone Methide}$$

This rearrangement is critical in photochemical applications, such as the release of nitric oxide (NO) .

Decarboxylation Pathways

Oxidative decarboxylation occurs in the presence of metal complexes (e.g., oxo(salen)chromium(V)), yielding sulfinyl radicals and CO₂ :

$$\text{R S N O COOH}\xrightarrow{\text{Cr V }}\text{R S O N O}+\text{CO}_2$$

The reaction rate depends on substituent electronic effects, with electron-withdrawing groups accelerating decarboxylation .

Nitric Oxide Release

The compound releases nitric oxide (NO) under physiological or photolytic conditions, a property leveraged in biomedical research:

$$\text{R S N O}\xrightarrow{h\nu \text{ or pH}}\text{R SH}+\text{NO}$$

This reaction is facilitated by the labile N–O bond in the nitroso group.

Oxidation to Sulfonic Acids

Strong oxidizing agents (e.g., H₂O₂, KMnO₄) convert the sulfanyl group to a sulfonic acid (-SO₃H) :

$$\text{R SH}\xrightarrow{\text{Oxidizer}}\text{R SO}_3\text{H}$$

Photochemical Reactivity

Ultraviolet irradiation induces homolytic cleavage of the S–N bond, generating thiyl (RS·) and nitric oxide (NO·) radicals :

$$\text{R S N O}\xrightarrow{h\nu}\text{RS }+\text{NO }$$

These radicals participate in chain reactions, such as polymer crosslinking or NO-mediated signaling .

Reaction with Nucleophiles

The nitroso group reacts with amines or thiols, forming sulfenamides or disulfides, respectively:

$$\text{R S N O}+\text{R NH}_2\rightarrow \text{R S NH R }+\text{H}_2\text{O}$$

This reactivity is exploited in bioconjugation and drug delivery systems.

Mechanistic Insights

• Cycloadditions : Follow frontier molecular orbital (FMO) theory, with nitroso LUMO interacting with diene HOMO.

• Photoreactivity : Involves singlet-to-triplet state transitions, with intersystem crossing (ISC) rates influenced by substituents .

• Decarboxylation : Proceeds via single-electron transfer (SET) mechanisms in the presence of oxidizing agents .

Scientific Research Applications

2-Nitrososulfanylacetic acid has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: The compound’s nitroso group can interact with biological molecules, making it useful in studying nitrosation reactions in biological systems.

Industry: Used in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 2-nitrososulfanylacetic acid involves the interaction of its nitroso group with various molecular targets. The nitroso group can form covalent bonds with nucleophilic sites on proteins, DNA, and other biomolecules, leading to modifications that can alter their function. This reactivity is exploited in both research and therapeutic contexts to study and manipulate biological pathways.

Comparison with Similar Compounds

Nitrosobenzene: An aromatic nitroso compound with similar reactivity but different structural properties.

Nitrosomethane: A simpler aliphatic nitroso compound with distinct chemical behavior.

Nitrosothiols: Compounds containing a nitroso group attached to a thiol, sharing some reactivity with 2-nitrososulfanylacetic acid.

Uniqueness: 2-Nitrososulfanylacetic acid is unique due to the presence of both a nitroso group and a sulfanylacetic acid moiety